Cas no 78438-99-0 (N1-(2-methylpropyl)benzene-1,2-diamine)

N1-(2-methylpropyl)benzene-1,2-diamine structure
78438-99-0 structure
Product Name:N1-(2-methylpropyl)benzene-1,2-diamine
CAS No:78438-99-0
MF:C10H16N2
MW:164.247442245483
MDL:MFCD11186929
CID:534451
PubChem ID:20554364
Update Time:2025-04-19

N1-(2-methylpropyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, N-(2-methylpropyl)-
    • 2-N-(2-methylpropyl)benzene-1,2-diamine
    • N1-(2-methylpropyl)benzene-1,2-diamine
    • AKOS009237921
    • F8885-1840
    • SCHEMBL3650531
    • N~1~-(2-Methylpropyl)benzene-1,2-diamine
    • EN300-1116479
    • 78438-99-0
    • 1-N-(2-methylpropyl)benzene-1,2-diamine
    • DTXSID10608637
    • AB91910
    • MDL: MFCD11186929
    • Inchi: 1S/C10H16N2/c1-8(2)7-12-10-6-4-3-5-9(10)11/h3-6,8,12H,7,11H2,1-2H3
    • InChI Key: WQTINASITKTOOI-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1N)CC(C)C

Computed Properties

  • Exact Mass: 164.131348519g/mol
  • Monoisotopic Mass: 164.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 1.0±0.0 g/cm3
  • Boiling Point: 286.8±0.0 °C at 760 mmHg
  • Flash Point: 147.7±0.0 °C
  • Vapor Pressure: 0.0±0.0 mmHg at 25°C

N1-(2-methylpropyl)benzene-1,2-diamine Security Information

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